Cas no 2229350-03-0 (3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229350-03-0
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6310507
• PubChem ID: 165683064
• Update Time: 2025-10-30

3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid
• 2229350-03-0
• EN300-1759551

• Inchi： 1S/C12H15NO4/c1-7-3-8(4-10(13-7)17-2)12(11(15)16)5-9(14)6-12/h3-4,9,14H,5-6H2,1-2H3,(H,15,16)
• InChI Key： PAPJXPKHAICGHT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=C(N=C(C)C=2)OC)C1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2229350-03-0)

3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid, identified by its CAS number 2229350-03-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with a hydroxyl group and an aromatic pyridine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both hydrophilic and lipophilic moieties makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid incorporates a cyclobutane ring, which is known for its rigid structure and ability to modulate the conformational flexibility of the molecule. This rigidity can be advantageous in binding to biological targets, as it allows for precise interactions with specific amino acid residues in proteins. Additionally, the hydroxyl group at the 3-position introduces polarity, enhancing solubility in aqueous environments while maintaining interactions with hydrophobic regions of biological targets.

The pyridine moiety, specifically 2-methoxy-6-methylpyridin-4-yl, contributes to the compound's overall pharmacophore. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to engage with various biological systems. The methoxy and methyl substituents at the 2 and 6 positions, respectively, further refine the electronic properties of the pyridine ring, influencing its interaction with biological targets. This substitution pattern is often employed to optimize pharmacokinetic properties, such as metabolic stability and bioavailability.

In recent years, there has been increasing interest in developing small molecules that can modulate enzyme activity and signaling pathways relevant to human health. The structural features of 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid suggest potential applications in targeting enzymes involved in metabolic pathways, inflammation, and other disease-related processes. For instance, the cyclobutane ring may facilitate binding to enzymes with specific active site geometries, while the hydroxyl and pyridine groups can engage in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the importance of hybrid molecules that combine structural elements from different chemical scaffolds. The compound under discussion exemplifies this approach by integrating a cycloalkane with a heterocyclic aromatic system. Such hybrid structures often exhibit enhanced binding affinity and selectivity compared to individual components. The hydroxyl group at the 3-position of the cyclobutane ring can serve as a hydrogen bond acceptor or donor, depending on the target protein environment, while the pyridine moiety can interact through π-stacking or coordinate with metal ions present in biological systems.

The synthesis of 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereoselectivity. These methods allow chemists to introduce specific functional groups at defined positions while maintaining regiochemical control over the overall structure.

The pharmacological evaluation of 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yl)cyclobutane-1-carboxylic acid has only begun to scratch the surface of its potential applications. Preclinical studies are currently underway to assess its efficacy and safety profile in vitro and in vivo. Initial results suggest that this compound may exhibit promising activity against certain disease models, although further research is needed to fully elucidate its mechanism of action. The combination of structural rigidity provided by the cyclobutane ring and functional diversity introduced by the hydroxyl and pyridine groups makes it an intriguing candidate for drug development.

The chemical properties of 3-hydroxy-1-(2-methoxy-6-methylpyridin-4-yI)cyclobutane-l-carboxylic acid, including solubility, stability, and metabolic profiles, are critical factors that will determine its suitability for therapeutic use. Computational modeling techniques have been employed to predict these properties based on its molecular structure. These predictions can guide experimental design and help optimize formulation strategies for drug delivery systems. Additionally, understanding how environmental factors such as pH or temperature influence the compound's behavior will be essential for developing stable pharmaceutical formulations.

In conclusion,3-hydroxy-l-(2 methoxy -6 -methylpyridin -4 -yI)cyclobutane-l-carboxylic acid (CAS No .2229350 -03 -0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents . Its unique combination of chemical features positions it as a valuable scaffold for further exploration in medicinal chemistry . As research continues , it is likely that additional insights into its biological activity will emerge , paving the way for new treatments targeting various human diseases .